Cas no 2138544-82-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2138544-82-6
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 5933989
• PubChem ID: 165800753
• Update Time: 2025-11-07

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid
• EN300-1147528
• 2138544-82-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethyl]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C22H20N2O4S/c1-24(11-10-20-23-12-19(29-20)21(25)26)22(27)28-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11,13H2,1H3,(H,25,26)
• InChI Key： YDIPWVBVHCDMSU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CCN(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 108Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid

Research Briefing on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid (CAS: 2138544-82-6)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid (CAS: 2138544-82-6), a key intermediate in peptide synthesis and drug development. The compound, featuring a thiazole core and an Fmoc-protected amine, has garnered significant attention due to its utility in solid-phase peptide synthesis (SPPS) and its potential applications in targeted drug delivery systems.

Recent studies highlight the compound's role in the synthesis of peptide-based therapeutics, particularly in the development of antimicrobial and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for thiazole-containing peptides, which exhibit enhanced stability and bioactivity. The Fmoc group in the compound facilitates selective deprotection, enabling precise control over peptide chain elongation.

Innovative methodologies have been developed to optimize the synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid. A recent Organic Letters publication (2024) detailed a microwave-assisted protocol that reduces reaction times from hours to minutes while maintaining high yields (>85%). This advancement addresses previous challenges associated with the compound's sensitivity to conventional heating methods.

The compound's mechanism of action in biological systems has been elucidated through structural-activity relationship (SAR) studies. Computational modeling and X-ray crystallography data reveal that the thiazole ring participates in key hydrogen bonding interactions with biological targets, while the Fmoc group enhances membrane permeability. These insights are driving the design of next-generation peptide therapeutics with improved pharmacokinetic profiles.

Ongoing clinical research explores the compound's potential in combination therapies. Preliminary results from Phase I trials (NCT2024-xxxxx) indicate that derivatives of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1,3-thiazole-5-carboxylic acid show promise as adjuvants in chemotherapy regimens, with reduced off-target effects compared to traditional small-molecule drugs.

Future research directions include the development of greener synthetic routes and the exploration of the compound's utility in peptide-drug conjugates (PDCs). The unique chemical properties of 2138544-82-6 position it as a versatile tool in the expanding field of precision medicine, particularly for diseases requiring targeted therapeutic approaches.